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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Hydroxyeupatolide is a sesquiterpene lactone, a class of naturally occurring compounds

known for their diverse biological activities. Isolated from plants of the Eupatorium genus, which

have a long history in traditional medicine, 2-Hydroxyeupatolide has emerged as a compound

of significant interest for its potential therapeutic applications, particularly in the realm of anti-

inflammatory and anticancer research. This technical guide provides a comprehensive

overview of the chemical and physical properties of 2-Hydroxyeupatolide, its biological

activities with a focus on its mechanism of action, and detailed experimental protocols for its

study.

Chemical and Physical Properties
2-Hydroxyeupatolide, with the IUPAC name 4,8-dihydroxy-6,10-dimethyl-3-methylidene-

3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2-one, is a structurally complex molecule. A

summary of its key chemical and physical properties is presented below.[1] While experimental

data for some properties are limited in publicly accessible databases, computed values provide

valuable estimates.
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Property Value Source

Molecular Formula C₁₅H₂₀O₄ --INVALID-LINK--[1]

Molecular Weight 264.32 g/mol --INVALID-LINK--[1]

CAS Number 72229-33-5 --INVALID-LINK--[1]

IUPAC Name

4,8-dihydroxy-6,10-dimethyl-3-

methylidene-3a,4,5,8,9,11a-

hexahydrocyclodeca[b]furan-2-

one

--INVALID-LINK--[1]

Computed XLogP3 0.7 --INVALID-LINK--[1]

Computed Topological Polar

Surface Area
66.8 Å² --INVALID-LINK--[1]

Computed Hydrogen Bond

Donor Count
2 --INVALID-LINK--

Computed Hydrogen Bond

Acceptor Count
4 --INVALID-LINK--

Computed Rotatable Bond

Count
1 --INVALID-LINK--

Biological Activity and Signaling Pathways
2-Hydroxyeupatolide exhibits significant anti-inflammatory and potential anticancer properties.

Its primary mechanism of action involves the modulation of key signaling pathways implicated

in inflammation and cell survival.

Anti-inflammatory Activity: Inhibition of the NF-κB
Signaling Pathway
Research has demonstrated that 2-Hydroxyeupatolide attenuates inflammatory responses by

inhibiting the nuclear factor-kappa B (NF-κB) signaling pathway.[2][3][4][5] NF-κB is a crucial

transcription factor that regulates the expression of numerous pro-inflammatory genes,

including cytokines and enzymes involved in the inflammatory cascade.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.03%3A_Mass_Spectrometry_of_Some_Common_Functional_Groups
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.03%3A_Mass_Spectrometry_of_Some_Common_Functional_Groups
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.03%3A_Mass_Spectrometry_of_Some_Common_Functional_Groups
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.03%3A_Mass_Spectrometry_of_Some_Common_Functional_Groups
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.03%3A_Mass_Spectrometry_of_Some_Common_Functional_Groups
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.03%3A_Mass_Spectrometry_of_Some_Common_Functional_Groups
https://www.benchchem.com/product/b15590481?utm_src=pdf-body
https://www.benchchem.com/product/b15590481?utm_src=pdf-body
https://www.mdpi.com/1420-3049/28/13/5107
https://pubmed.ncbi.nlm.nih.gov/17268990/
https://www.mdpi.com/1420-3049/30/3/597
https://www.scribd.com/document/456109833/Approximate-1H-and-13C-NMR-Shifts
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The anti-inflammatory effects of 2-Hydroxyeupatolide are achieved through the following

mechanisms:

Inhibition of Pro-inflammatory Mediators: 2-Hydroxyeupatolide has been shown to

suppress the production of nitric oxide (NO), a key inflammatory mediator, in

lipopolysaccharide (LPS)-stimulated macrophage cells.[2][4][5]

Reduction of Pro-inflammatory Cytokines: The compound effectively reduces the expression

and secretion of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α),

interleukin-1beta (IL-1β), and interleukin-6 (IL-6).[2][4][5]

Inhibition of NF-κB Translocation: 2-Hydroxyeupatolide inhibits the nuclear translocation of

the p65 subunit of NF-κB.[2][4][5] By preventing p65 from moving into the nucleus, it blocks

the transcription of NF-κB target genes, thereby downregulating the inflammatory response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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